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Abstract

2-Chlorothiazole-4-carboxylic acid is a pivotal heterocyclic building block in the synthesis of
pharmaceuticals and agrochemicals.[1] Its utility in creating complex bioactive molecules
necessitates a thorough understanding of its safe handling, storage, and emergency
management.[1] This guide provides a comprehensive overview of the critical safety protocols,
hazard identification, and risk mitigation strategies essential for laboratory personnel. By
integrating data from authoritative safety data sheets and established laboratory practices, this
document serves as an essential resource for ensuring a safe research environment.

Introduction: The Chemical Profile of 2-
Chlorothiazole-4-carboxylic Acid

2-Chlorothiazole-4-carboxylic acid (CAS No. 5198-87-8) is a solid, crystalline powder,
appearing white to orange or green.[1] It belongs to the family of thiazoles, a class of sulfur-
and nitrogen-containing heterocycles that are integral to many biologically active compounds.
[1] The presence of a carboxylic acid functional group and a chlorinated thiazole ring imparts
specific reactivity that is both useful in synthesis and important to consider for safety.[1][2] Its
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primary applications are as an intermediate in the development of new pharmaceuticals,
particularly anti-infective agents, and in the formulation of advanced agrochemicals.[1]

A comprehensive understanding of its chemical and physical properties is the foundation of its
safe handling.

Property Value Source
Molecular Formula C4H2CINO:2S [1103114]
Molecular Weight 163.58 g/mol [1103114]
Appearance White to orange to green o
powder/crystal

Melting Point 220 °C [1][5]
Boiling Point 370.2 £ 34.0 °C (Predicted) [5]
Density 1.693 + 0.06 g/cm? (Predicted) [5]
Purity > 95% (GC) [1]

Hazard Identification and Risk Assessment

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2-Chlorothiazole-4-carboxylic acid is classified as a hazardous substance.[3]
The primary hazards are associated with irritation to the skin, eyes, and respiratory system.[3]

GHS Hazard Classification:

o Skin Corrosion/Irritation: Category 2[3]

o Serious Eye Damage/Eye Irritation: Category 2[3]

o Specific target organ toxicity (single exposure): Category 3 (Respiratory system)[3]
Signal Word: Warning[3][6]

Hazard Statements:
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e H315: Causes skin irritation.[3][6]

e H319: Causes serious eye irritation.[3][6]

o May cause respiratory irritation.[3]

Potential Health Effects:

Inhalation: May cause respiratory irritation.[3] Avoid breathing dust.[3]

Skin Contact: Causes skin irritation.[3][6] May be harmful in contact with skin.[3]

Eye Contact: Causes serious eye irritation.[3][6]

Ingestion: May be harmful if swallowed. Ingestion may lead to gastrointestinal irritation,
nausea, vomiting, and diarrhea.[3]

A thorough risk assessment should be conducted before any handling of this compound,
considering the quantities used, the nature of the experimental procedures, and the available
engineering controls.

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense

To mitigate the risks associated with handling 2-Chlorothiazole-4-carboxylic acid, a
combination of engineering controls and appropriate personal protective equipment is
mandatory.

Engineering Controls

o Ventilation: All work with this compound should be conducted in a well-ventilated area.[3] For
procedures that may generate dust, a certified chemical fume hood is essential.[7]

o Safety Showers and Eyewash Stations: These must be readily accessible and in close
proximity to the workstation.[3][6]

Personal Protective Equipment (PPE)
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The following PPE is required when handling 2-Chlorothiazole-4-carboxylic acid:

PPE Category Recommended Equipment  Standard/Specification

OSHA's eye and face
Chemical safety goggles or a protection regulations in 29
face shield. CFR 1910.133 or European

Standard EN166.[3]

Eye and Face Protection

Appropriate protective gloves i i
) ] o Gloves must be inspected prior
Skin Protection (e.g., nitrile rubber) and a lab
. to use.[8]
coat.

A NIOSH/MSHA or European

Standard EN 149 approved
] ] ] ) o Follow manufacturer's
Respiratory Protection respirator if exposure limits are _
o recommendations.[3][9]
exceeded or if irritation is

experienced.

The selection of PPE should be based on a thorough risk assessment of the specific
procedures being performed.[10]

Standard Operating Procedure for Safe Handling

The following step-by-step workflow outlines the safe handling of 2-Chlorothiazole-4-
carboxylic acid in a laboratory setting.
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Hangling
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l
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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